Cas no 2580238-15-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2580238-15-7
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 5662667
• PubChem ID: 165890549
• Update Time: 2025-05-24

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-27733238
• 2580238-15-7
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C22H21NO5/c24-20(25)22-9-13(10-22)19(28-22)11-23-21(26)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,23,26)(H,24,25)
• InChI Key： BNLIVFVTFIJRPS-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3C=CC=CC2=3)C2CC1(C(=O)O)C2

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580238-15-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580238-15-7) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including the 2-oxabicyclo[2.1.1]hexane scaffold and the Fmoc-protected amino group, make it a valuable intermediate for peptide modification and drug discovery. This article delves into its properties, applications, and the latest advancements in its utilization, addressing key queries from researchers and industry professionals.

One of the most searched topics in the field of synthetic chemistry is the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid provides temporary protection for the amino functionality, enabling selective deprotection under mild basic conditions. This characteristic is critical for constructing complex peptides with high precision, a process often explored in academic and industrial settings. Researchers frequently inquire about the stability and reactivity of such intermediates, which are pivotal for optimizing yield and purity in multi-step syntheses.

The 2-oxabicyclo[2.1.1]hexane moiety in this compound is another focal point for scientific discussions. This bicyclic structure is known for its conformational rigidity, which can influence the pharmacokinetic properties of drug candidates. Recent studies highlight its potential in designing bioactive molecules with enhanced metabolic stability and target selectivity. As the demand for novel small-molecule therapeutics grows, compounds like 2580238-15-7 are gaining attention for their ability to introduce unique three-dimensional frameworks into drug scaffolds.

In the context of green chemistry, the synthesis and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid align with the industry's shift toward sustainable practices. Researchers are increasingly searching for eco-friendly solvents and catalysts to incorporate such intermediates into large-scale production. The compound's compatibility with water-based reaction systems and its potential for catalytic recycling are areas of active investigation, reflecting broader trends in reducing environmental impact.

Another trending topic is the integration of machine learning and computational chemistry to predict the behavior of complex molecules like 2580238-15-7. Predictive models are being developed to optimize reaction conditions and minimize trial-and-error approaches, a subject frequently queried in academic forums. The compound's well-defined stereochemistry and functional groups make it an ideal candidate for such computational studies, bridging the gap between theoretical design and practical synthesis.

From a commercial perspective, the availability and pricing of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid are common concerns among procurement specialists. Suppliers often highlight its high purity (>98%) and compatibility with standard peptide coupling reagents, such as HBTU or PyBOP. These attributes ensure its reliability in critical applications, from high-throughput screening to preclinical development.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580238-15-7) represents a versatile and innovative tool for researchers navigating the frontiers of peptide chemistry and drug design. Its structural uniqueness, combined with its alignment with contemporary scientific and environmental priorities, positions it as a compound of enduring interest. As the field evolves, so too will the methodologies and applications surrounding this remarkable molecule.